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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841 Get Quote

Introduction: 1-Azidooctane, also known as octyl azide, is a valuable chemical reagent for

researchers, scientists, and drug development professionals. Its primary utility lies in its

terminal azide group, which can readily participate in bioorthogonal "click chemistry" reactions,

most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This allows for the

specific and efficient labeling of biomolecules, making it a powerful tool in chemical biology and

drug discovery. This guide provides an in-depth overview of the commercial availability of 1-
Azidooctane, its key applications, and detailed experimental protocols for its use.

Commercial Suppliers and Product Specifications
1-Azidooctane is commercially available from several chemical suppliers. The table below

summarizes the offerings from prominent vendors, based on publicly available information. For

bulk quantities and specific pricing, it is recommended to request a quote directly from the

suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

AChemBlo

ck

1-

Azidooctan

e

7438-05-3 C₈H₁₇N₃ 155.24 ≥95%
Inquire for

details

BLD

Pharm

1-

Azidooctan

e

7438-05-3 C₈H₁₇N₃ 155.24
Inquire for

details

Inquire for

details

MedChem

Express
Octyl azide 7438-05-3 C₈H₁₇N₃ 155.24 >98%

10 mM in

DMSO (1

mL), 1 mg,

5 mg

Note: Purity levels and available quantities are subject to change and may vary between

batches. Always refer to the supplier's certificate of analysis for the most accurate information.

Experimental Protocols
The primary application of 1-Azidooctane is in copper(I)-catalyzed click chemistry reactions for

the labeling of alkyne-containing molecules. Below is a general protocol for the metabolic

labeling of lipids in cultured cells using 1-Azidooctane as a chemical reporter, followed by

fluorescent detection.

Protocol: Metabolic Labeling of Cellular Lipids with 1-
Azidooctane and Visualization via Click Chemistry
Materials:

1-Azidooctane

Alkyne-modified fluorescent dye (e.g., an alkyne-functionalized BODIPY or Alexa Fluor dye)

Mammalian cell line of interest
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Complete cell culture medium

Phosphate-buffered saline (PBS)

Fixative solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Click chemistry reaction buffer:

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Fluorescence microscope

Methodology:

Metabolic Labeling:

Culture cells to the desired confluency in a suitable format (e.g., glass-bottom dishes for

microscopy).

Prepare a stock solution of 1-Azidooctane in a suitable solvent (e.g., DMSO or ethanol).

Dilute the 1-Azidooctane stock solution in complete cell culture medium to a final working

concentration (typically in the range of 25-100 µM, but should be optimized for the specific

cell line and experimental goals).

Remove the old medium from the cells and replace it with the medium containing 1-
Azidooctane.

Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the metabolic

incorporation of the azido-fatty acid into cellular lipids.

Cell Fixation and Permeabilization:
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Wash the cells three times with PBS to remove any unincorporated 1-Azidooctane.

Fix the cells by incubating with the fixative solution for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilize the cells by incubating with the permeabilization buffer for 10-15 minutes at

room temperature.

Wash the cells three times with PBS.

Click Chemistry Reaction:

Prepare the click chemistry reaction cocktail immediately before use. In a microcentrifuge

tube, mix the following in order:

PBS

Alkyne-modified fluorescent dye (final concentration typically 1-10 µM)

Copper(II) sulfate (final concentration typically 100-200 µM)

THPTA (final concentration typically 500 µM - 1 mM)

Vortex the solution briefly.

Add sodium ascorbate (freshly prepared, final concentration typically 2.5-5 mM) to initiate

the reaction. Vortex immediately.

Add the click reaction cocktail to the fixed and permeabilized cells.

Incubate for 30-60 minutes at room temperature, protected from light.

Washing and Imaging:

Wash the cells three times with PBS.

(Optional) Counterstain the nuclei with a suitable dye (e.g., DAPI).
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Image the cells using a fluorescence microscope with the appropriate filter sets for the

chosen fluorescent dye.

Visualizations
Experimental Workflow for Metabolic Labeling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture & Labeling

Sample Preparation

Click Chemistry

Analysis

Seed Cells

Incubate with
1-Azidooctane

Wash Cells (PBS)

Fix Cells (PFA)

Permeabilize (Triton X-100)

Add Click Reaction Cocktail
(Fluorescent Alkyne, CuSO4,

THPTA, Na-Ascorbate)

Incubate (RT, dark)

Wash Cells (PBS)

Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for metabolic labeling of lipids with 1-Azidooctane.
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Conceptual Pathway: Tracing Lipid Metabolism
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Caption: Conceptual pathway of 1-Azidooctane in lipid metabolism studies.

To cite this document: BenchChem. [Commercial Availability and Applications of 1-
Azidooctane: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1266841#commercial-availability-and-
suppliers-of-1-azidooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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